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Compound of Interest

Compound Name: Cascaroside D

Cat. No.: B600263 Get Quote

An In-depth Technical Guide to Cascaroside D
This guide provides a comprehensive overview of the chemical structure, properties, and

biological activities of Cascaroside D, tailored for researchers, scientists, and professionals in

drug development.

Chemical Identity and Structure
Cascaroside D is a naturally occurring anthraquinone glycoside found in the bark of the

Cascara sagrada tree (Rhamnus purshiana).[1] It is a member of the anthracenes class of

organic compounds.[2] The structural foundation of Cascaroside D consists of an

anthraquinone core linked to two glucopyranosyl moieties.

Chemical Structure:

The definitive structure of Cascaroside D is represented by its IUPAC name: (10R)-1-hydroxy-

3-methyl-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-10H-anthracen-9-one.[2]

Table 1: Chemical Identifiers for Cascaroside D
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Identifier Value Source(s)

CAS Number 53861-35-1 [2]

Molecular Formula C₂₇H₃₂O₁₃ [1][2][3][4][5]

IUPAC Name

(10R)-1-hydroxy-3-methyl-10-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-8-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

10H-anthracen-9-one

[2]

SMILES
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(c3cccc(c3C(=O)c2c(c1)O)O[C

@H]4--INVALID-LINK--

O4)O)O">C@@HO)

[C@@]5([H])--INVALID-LINK--

O5)O)O">C@@HO

[3]

InChI

InChI=1S/C27H32O13/c1-9-5-

11-16(26-

24(36)22(34)19(31)14(7-

28)38-26)10-3-2-4-

13(18(10)21(33)17(11)12(30)6

-9)39-27-

25(37)23(35)20(32)15(8-

29)40-27/h2-6,14-16,19-20,22-

32,34-37H,7-

8H2,1H3/t14-,15-,16-,19-,20-,2

2+,23+,24-,25-,26+,27-/m1/s1

[3]

InChIKey
GQPFUOPPYJYZHE-

OPEXUXIQSA-N
[3]

Physicochemical Properties
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The physicochemical properties of Cascaroside D are crucial for its handling, formulation, and

biological activity. It is typically a yellowish to brown solid.[1]

Table 2: Physicochemical Properties of Cascaroside D

Property Value Source(s)

Molecular Weight 564.5 g/mol [2][4]

Monoisotopic Mass 564.18429107 Da [2]

Solubility
Soluble in water and alcohol,

specifically methanol.
[1][4]

XLogP3-AA -0.7 [2]

Hydrogen Bond Donor Count 9 [2]

Storage Temperature 2-8 °C [4]

Biological Activity and Mechanism of Action
The primary therapeutic application of Cascaroside D is as a stimulant laxative.[1][6] Its

mechanism of action involves the stimulation of the smooth muscle of the colon.[1]

Upon oral administration, Cascaroside D is hydrolyzed in the intestines, which in turn activates

peristalsis.[1] This process increases water and electrolyte secretion in the large intestine,

aiding in the relief of constipation.[1] In addition to its laxative effects, Cascaroside D may also

possess antioxidant properties.[1]
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Click to download full resolution via product page

Caption: Proposed mechanism of laxative action for Cascaroside D.

Experimental Protocols
Detailed experimental protocols for the isolation and analysis of Cascaroside D are not

extensively published. However, a general workflow can be inferred from standard

phytochemical practices for isolating anthraquinone glycosides from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. Cascaroside D | C27H32O13 | CID 46173831 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. GSRS [precision.fda.gov]

4. allmpus.com [allmpus.com]

5. kmpharma.in [kmpharma.in]

6. caringsunshine.com [caringsunshine.com]

To cite this document: BenchChem. [Cascaroside D chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600263#cascaroside-d-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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